Cas no 1219803-48-1 (Chlorotoluron-d6)

• Product Name: Chlorotoluron-d6
• CAS No: 1219803-48-1
• MF: C₁₀H₁₃ClN₂O
• MW: 218.712991476059
• CID: 1004008
• PubChem ID: 71314820
• Update Time: 2025-05-21

Chlorotoluron-d6 Chemical and Physical Properties

Names and Identifiers

• CHLOROTOLURON D6
• 1-(3-Chloro-4-Methyl)-3,3-(diMethy-d6)lurea
• 1,1-(DiMethyl-d6)-3-(3-chloro-4- Methylphenyl)urea
• 3-(3-Chloro-p-tolyl)-1,1-(diMethyl-d6)urea
• Dicuran-d6
• Lentipur Flo-d6
• Lentipur Forte-d6
• N-(3-Chloro-4-Methyl phenyl)-N',N'-(diMethyl-d6)urea
• Chlorotoluron-d6
• 3-(3-chloro-4-methylphenyl)-1,1-bis(trideuteriomethyl)urea
• Chlortoluron-d6 (N,N-dimethyl-d6)100µg
• 1219803-48-1
• J-004738
• CS-0567346
• Chlortoluron-(N,N-dimethyl-d6), analytical standard
• Chlorotoluron D6 (N,N-dimethyl D6) 100 microg/mL in Acetone
• Syncuran-d6
• 3-(3-Chloro-4-methylphenyl)-1,1-bis(trideuteriomethyl)urea; Chlorotoluron D6 (N,N-dimethyl D6)
• Chlortoluron (N,N-Dimethyl-D6, 98%)
• DTXSID90747351
• F90624
• 3-(3-CHLORO-4-METHYL)-1,1-DIMETHYL-D6-UREA
• HY-B2023S
• N'-(3-Chloro-4-methylphenyl)-N,N-bis[(~2~H_3_)methyl]urea
• Chlorotoluron D6 (N,N-dimethyl D6)
• DA-72181
• Chlortoluron-d6 (N,N-dimethyl-d6)

• Inchi： 1S/C10H13ClN2O/c1-7-4-5-8(6-9(7)11)12-10(14)13(2)3/h4-6H,1-3H3,(H,12,14)/i2D3,3D3
• InChI Key： JXCGFZXSOMJFOA-XERRXZQWSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(N(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 218.10900
• Monoisotopic Mass: 218.1093012g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 35.83000
• LogP: 2.75550

Additional information on Chlorotoluron-d6

Comprehensive Overview of Chlorotoluron-d6 (CAS No. 1219803-48-1): Applications and Analytical Significance

Chlorotoluron-d6, a deuterium-labeled analog of the herbicide Chlorotoluron, is a critical reference standard in environmental and agricultural research. With the CAS registry number 1219803-48-1, this stable isotope-labeled compound is widely utilized in mass spectrometry-based analyses, particularly for quantifying trace residues in soil, water, and crop samples. Its unique deuterium labeling (six deuterium atoms) minimizes interference in analytical workflows, ensuring high precision in detection methods like LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

In recent years, the demand for Chlorotoluron-d6 has surged due to growing concerns about pesticide residues in food chains and ecosystems. Regulatory bodies such as the EPA and EFSA have tightened limits on herbicide residues, driving the need for reliable isotopic internal standards. Researchers frequently search for "Chlorotoluron-d6 synthesis," "deuterated standards for pesticide analysis," or "CAS 1219803-48-1 applications," reflecting its pivotal role in compliance testing and environmental monitoring.

The compound’s stability and isotopic purity (>98%) make it indispensable for method validation in accredited laboratories. A 2023 study highlighted its use in tracking herbicide degradation pathways in sustainable farming systems, aligning with global trends toward precision agriculture. Additionally, its non-toxic isotopic nature addresses safety concerns compared to native Chlorotoluron, making it preferable for laboratory handling.

From an SEO perspective, terms like "buy Chlorotoluron-d6," "isotope-labeled herbicide standards," and "1219803-48-1 supplier" rank highly in analytical chemistry forums. The compound’s compatibility with green chemistry initiatives—reducing solvent waste in extraction protocols—further enhances its relevance. As analytical technologies evolve, Chlorotoluron-d6 remains a benchmark for accuracy in residue studies, cementing its status as a staple in agrochemical research.

Future applications may expand into biomonitoring and water quality assessment, areas where users increasingly query "how to detect Chlorotoluron metabolites." Its synthesis via catalyzed hydrogen-deuterium exchange (H/D exchange) also attracts academic interest, underscoring the intersection of synthetic chemistry and environmental science. With stringent regulations and advancing detection techniques, CAS 1219803-48-1 will continue to be a focal point in analytical method development.